Cas no 72429-04-0 (Cyclopentanepropanoicacid, b-butyl-2-oxo-, methyl ester)

• Product Name: Cyclopentanepropanoicacid, b-butyl-2-oxo-, methyl ester
• CAS No: 72429-04-0
• MF: C₁₃H₂₂O₃
• MW: 226.311984539032
• CID: 576475
• PubChem ID: 3085815
• Update Time: 2025-04-19

Cyclopentanepropanoicacid, b-butyl-2-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclopentanepropanoicacid, b-butyl-2-oxo-, methyl ester
• methyl (3S)-3-[(1S)-2-oxocyclopentyl]heptanoate
• β-Butyl-2-oxocyclopentanepropanoic acid methyl ester
• Cyclopentanepropanoic acid, beta-butyl-2-oxo-, methyl ester
• 72429-04-0

• Inchi： 1S/C13H22O3/c1-3-4-6-10(9-13(15)16-2)11-7-5-8-12(11)14/h10-11H,3-9H2,1-2H3/t10-,11-/m0/s1
• InChI Key： JZAXFOYWGKXZDF-QWRGUYRKSA-N
• SMILES： O=C1CCC[C@H]1[C@H](CC(=O)OC)CCCC

Computed Properties

• Exact Mass: 226.15696
• Monoisotopic Mass: 226.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37